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Introduction

Methylionone is a significant aroma chemical, prized for its characteristic violet, orris, and
woody scent profile.[1][2][3] It is a key component in the fragrance and flavor industries, valued
for its ability to impart a soft, powdery, and floral quality to a wide range of consumer products,
including perfumes, cosmetics, and even food and beverages.[1][4][5] This guide provides a
comprehensive overview of the application of methylionone in sensory science research,
offering detailed protocols for its use in sensory evaluation and neuroimaging studies.

From a chemical standpoint, methylionone is a collective term for a group of isomers, with the
most common being alpha-isomethyl ionone, which is lauded for its superior violet-orris notes.
[2][6] The specific isomeric composition of a methylionone blend significantly influences its final
olfactory profile.[2] This complexity makes methylionone an excellent candidate for studies
investigating the nuances of odor perception, discrimination, and identification.[7]

These application notes are designed for researchers, scientists, and drug development
professionals interested in leveraging methylionone as a tool to explore the intricacies of the
human olfactory system.
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Chemical and Physical Properties of Methylionone

A summary of the key chemical and physical properties of methylionone is presented in the

table below.
Property Value Source
Chemical Formula C14H220 [819]
Molecular Weight 206.32 g/mol [819]
Appearance Colorless to pale yellow liquid [10][11]
Odor Floral, violet, woody, powdery [1112]

N Soluble in alcohol and oils;
Solubility ) ] [10][11]
insoluble in water

CAS Number 1335-46-2 (for the mixture) [8][10]

Table 1: Key chemical and physical properties of methylionone.

Part 1: Sensory Evaluation of Methylionone

Sensory evaluation is a critical component of understanding the perceptual qualities of aroma
compounds. The following sections provide detailed protocols for conducting sensory tests with
methylionone.

Panelist Screening and Training

The reliability of sensory data is heavily dependent on the selection and training of the sensory
panel.

Protocol for Panelist Screening:

e Recruitment: Recruit a group of potential panelists. Ensure they are free from any conditions
that may affect their sense of smell.

o Basic Sensory Tests: Conduct basic sensory tests to assess their ability to identify and
differentiate fundamental tastes (sweet, sour, salty, bitter, umami) and a range of common
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odors.[12]

o Odor Recognition Test: Present a series of common odorants (e.g., lemon, vanilla, coffee)
and ask panelists to identify them.

o Ranking Test: Provide a series of solutions of a single odorant at different concentrations and
ask panelists to rank them in order of intensity.

o Selection: Select panelists who demonstrate good sensory acuity and can consistently
differentiate between stimuli.

Protocol for Panelist Training:

« Introduction to Sensory Terminology: Familiarize the selected panelists with a standardized
lexicon of descriptive terms for aromas.

o Reference Standards: Provide reference standards for specific aroma attributes to ensure
consistent use of terminology. For methylionone, this would include references for "violet,"

"orris," "woody," and "powdery."

« Intensity Scaling: Train panelists to use a standardized intensity scale (e.g., a 15-point scale)
to rate the strength of different aroma attributes.

o Practice Sessions: Conduct multiple practice sessions using various concentrations of
methylionone and other aroma compounds to build their expertise and ensure consistency.
[13]

Sensory Testing Methods

A variety of sensory testing methods can be employed to evaluate methylionone. The choice of
method will depend on the specific research question.

1.2.1 Discrimination Tests

These tests are used to determine if there is a perceptible difference between two or more
samples.[14]

Triangle Test Protocol:
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o Sample Preparation: Prepare two identical samples of a methylionone solution and one
different sample (e.g., a different isomer or a different concentration).

o Presentation: Present the three samples (coded with random three-digit numbers) to the
panelists in a randomized order.

o Evaluation: Ask the panelists to identify the sample that is different from the other two.

e Analysis: Analyze the results statistically to determine if a significant number of panelists
correctly identified the odd sample.

1.2.2 Descriptive Analysis

This method is used to identify and quantify the specific sensory attributes of a product.[14]
Quantitative Descriptive Analysis (QDA®) Protocol:

» Lexicon Development: In a group session, have the trained panelists develop a list of
descriptive terms for the aroma of methylionone.

» Reference Standards: Provide reference standards for each of the agreed-upon descriptors.

¢ Individual Evaluation: Have each panelist individually evaluate the methylionone sample and
rate the intensity of each descriptor on a line scale.

o Data Analysis: Analyze the data to create a sensory profile (e.g., a spider web plot) that
visually represents the aroma characteristics of the methylionone sample.[15]

Preparation of Standardized Methylionone Solutions

Consistent and accurate preparation of odorant solutions is crucial for reliable sensory data.
Protocol for Solution Preparation:

e Solvent Selection: Choose an appropriate solvent that is odorless and will not interfere with
the perception of methylionone. Common solvents include mineral oil, propylene glycol, or
ethanol.

e Stock Solution: Prepare a concentrated stock solution of methylionone in the chosen solvent.
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 Serial Dilutions: Perform serial dilutions of the stock solution to create a range of
concentrations for testing. Use precise laboratory equipment (e.g., calibrated pipettes and
volumetric flasks) to ensure accuracy.

o Storage: Store the solutions in airtight, amber glass bottles in a cool, dark place to prevent
degradation.

Click to download full resolution via product page

Part 2: Neuroimaging of Methylionone Perception

Functional neuroimaging techniques, such as functional magnetic resonance imaging (fMRI)
and positron emission tomography (PET), allow researchers to investigate the neural correlates
of odor perception.[16][17]

The Olfactory Pathway

Understanding the basic pathway of olfactory signal transduction is essential for interpreting
neuroimaging data.

Click to download full resolution via product page

When an odorant molecule like methylionone enters the nasal cavity, it binds to specific
olfactory receptors, which are G-protein coupled receptors (GPCRSs), on the cilia of olfactory
receptor neurons.[18][19] This binding activates a G-protein (Gaolf), which in turn stimulates
adenylyl cyclase to produce cyclic AMP (CAMP).[20][21] The increase in CAMP opens ion
channels, leading to a depolarization of the neuron and the generation of an action potential.
[18][20] This signal is then transmitted to the olfactory bulb and subsequently to higher brain
centers for processing.[18][19]

Functional Neuroimaging Protocol

This protocol outlines a general procedure for conducting an fMRI study to investigate the
brain's response to methylionone.
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Protocol for an fMRI Study of Methylionone Perception:
o Participant Recruitment: Recruit healthy participants with a normal sense of smell.

o Odor Delivery System: Utilize an olfactometer to deliver precise and timed pulses of
methylionone vapor to the participant inside the fMRI scanner.[22][23]

o Experimental Design: Employ a block design or an event-related design.

o Block Design: Alternate between blocks of odor presentation (e.g., 30 seconds of
methylionone) and blocks of rest (e.g., 30 seconds of clean air).

o Event-Related Design: Present brief, randomized pulses of methylionone and a control
odor (or clean air).

o fMRI Data Acquisition: Acquire whole-brain functional images using a T2*-weighted echo-
planar imaging (EPI) sequence.

o Data Analysis:

o Preprocessing: Perform standard fMRI preprocessing steps, including motion correction,
slice-timing correction, spatial normalization, and smoothing.

o Statistical Analysis: Use a general linear model (GLM) to identify brain regions that show a
significant change in blood-oxygen-level-dependent (BOLD) signal in response to
methylionone presentation compared to the control condition.

o Region of Interest (ROI) Analysis: Focus the analysis on brain regions known to be involved
in olfactory processing, such as the piriform cortex, amygdala, insula, and orbitofrontal
cortex.[16][24][25]
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Integrating Sensory and Neuroimaging Data
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A powerful approach is to combine sensory evaluation data with neuroimaging results. For
example, researchers can correlate the perceived intensity or pleasantness ratings of
methylionone with the magnitude of activation in specific brain regions. This can provide
valuable insights into the neural coding of different perceptual dimensions of smell.

Conclusion

Methylionone is a versatile and valuable tool for sensory science research. Its complex and
pleasant aroma profile makes it an ideal stimulus for investigating a wide range of olfactory
phenomena, from basic odor detection and discrimination to the neural underpinnings of
aesthetic appreciation of smells. The protocols outlined in this guide provide a solid foundation
for researchers to design and execute robust and informative studies using this important
aroma chemical.

References

« National Center for Biotechnology Information. (n.d.). The Transduction of Olfactory Signals.
In Neuroscience (2nd ed.). Sinauer Associates. Retrieved from [Link]

e ProQuest. (n.d.). fNIRS neuroimaging in olfactory research: A systematic literature review.
Retrieved from [Link]

e Sawvic, I. (2005). Brain Imaging Studies of the Functional Organization of Human Olfaction.
Chemical Senses, 30(suppl_1), i258—-i260. [Link]

e Spehr, M., & Munger, S. D. (2009). The sense of smell, its signalling pathways, and the
dichotomy of cilia and microvilli in olfactory sensory cells. Pfligers Archiv - European Journal
of Physiology, 458(1), 183-200. [Link]

» Massive Bio. (2026, January 6). Olfactory Transduction. Retrieved from [Link]

o University of Oregon Libraries. (n.d.). Olfactory System. In Introduction to Neurobiology.
Retrieved from [Link]

e Sela, L., & Sobel, N. (2010). A comparative neuroimaging perspective of olfaction and
higher-order olfactory processing: on health and disease. Current Opinion in Neurobiology,
20(4), 500-506. [Link]

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK10895/
https://www.proquest.com/openview/a3a6e3e5f2e1a3e5d8b1e4e1e3e5f2e1/1?pq-origsite=gscholar&cbl=2026355
https://doi.org/10.1093/chemse/bjh210
https://doi.org/10.1007/s00424-009-0658-0
https://massivebio.com/olfactory-transduction/
https://open.oregonstate.education/neurobiology/chapter/olfactory-system/
https://doi.org/10.1016/j.conb.2010.05.020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Reactome. (n.d.). Olfactory Signaling Pathway. Retrieved from [Link]

Skarzynska, M. B., Krzeski, A., Kretowska, M., & Skarzynski, P. H. (2020). Functional
Magnetic Resonance Imaging in the Olfactory Perception of the Same Stimuli. SFERA, 1(1),
1.

Foreverest Resources Ltd. (n.d.). Methylionone. Retrieved from [Link]

Royet, J. P., Hudry, J., Zald, D. H., Godinot, D., Grégoire, M. C., Lavenne, F,, ... & Holley, A.
(2001). Functional Mapping of Human Brain in Olfactory Processing: A PET Study. Journal of
Neurophysiology, 85(4), 1437-1451. [Link]

National Center for Biotechnology Information. (n.d.). Methylionone. PubChem. Retrieved
from [Link]

Everglow Spirits. (n.d.). Sensory assessment: How to implement flavour evaluation
techniques. Retrieved from [Link]

NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 13). Methyl lonone in Flavors and
Food: Enhancing Taste Experiences with This Aromatic Compound. Retrieved from [Link]

The Scent of Success: Sourcing Methylionone for Premium Fragrances. (2026, January 26).
Retrieved from [Link]

MDPI. (2025, September 5). From Volatile Profiling to Sensory Prediction: Recent Advances
in Wine Aroma Modeling Using Chemometrics and Sensor Technologies. Retrieved from
[Link]

Patsnap. (2017, May 31). Methylionone and preparation method of methylionone
intermediate. Retrieved from [Link]

Scentspiracy. (n.d.). Methyl lonone Gamma A (1335-46-2): Violet-Orris Profile. Retrieved
from [Link]

Australian Wine Research Institute. (n.d.). Identification and origin of volatile compounds
responsible for important wine sensory attributes. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://reactome.org/content/detail/R-HSA-382551
https://www.foreverest.cn/products/methylionone-cas-1335-46-2/
https://doi.org/10.1152/jn.2001.85.4.1437
https://pubchem.ncbi.nlm.nih.gov/compound/5371084
https://www.everglowspirits.com/blog/sensory-assessment-how-to-implement-flavour-evaluation-techniques
https://www.inno-pharmchem.com/news/methyl-ionone-in-flavors-and-food-enhancing-taste-experiences-with-this-aromatic-compound
https://www.inno-pharmchem.com/news/the-scent-of-success-sourcing-methylionone-for-premium-fragrances
https://www.mdpi.com/2304-8158/14/18/3522
https://www.patsnap.com/patents/CN106747511A
https://scentspiracy.com/material/methyl-ionone-gamma-a
https://www.awri.com.au/wp-content/uploads/2014/12/FR-08-01-final-report.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

ResearchGate. (n.d.). Analysis of sensory evaluation and volatile compounds. Sensory....
Retrieved from [Link]

Olfactorian. (n.d.). Methyl lonone Gamma | Perfume Material. Retrieved from [Link]
Purdue University. (n.d.). SOP 15. Retrieved from [Link]

Drake, M. A., & Delahunty, C. M. (2007). Associations of Volatile Compounds with Sensory
Aroma and Flavor. Comprehensive Reviews in Food Science and Food Safety, 6(4), 123—
132. [Link]

How to validate flavorings: aroma testing and sensory evaluation. (2025, December 2).
Retrieved from [Link]

ResearchGate. (n.d.). Cartridge and Olfactometer Setup. (A) Preparation of odor....
Retrieved from [Link]

Wikipedia. (n.d.). a-Isomethyl ionone. Retrieved from [Link]

Leffingwell, J. C. (n.d.). The alpha-n-Methylionones. Retrieved from [Link]

The Good Scents Company. (n.d.). (E)-alpha-methyl ionone (74-80%). Retrieved from [Link]
The Good Scents Company. (n.d.). alpha-methyl ionone. Retrieved from [Link]

smell. (n.d.). Retrieved from [Link]

Fukutani, Y., Abe, M., & Touhara, K. (2022). Antagonistic interactions between odorants alter
human odor perception. bioRxiv. [Link]

Wageningen University & Research. (n.d.). Release and perception of aroma compounds
during consumption. Retrieved from [Link]

Flavor Profiling Analysis: A Laboratory Guide to Principles and Methods. (2024, October 7).
Retrieved from [Link]

Agritrop. (n.d.). RTBfoods Manual - Part 1- Sensory Analysis. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.researchgate.net/figure/Analysis-of-sensory-evaluation-and-volatile-compounds-Sensory-evaluation-radar-chart-A_fig1_369792016
https://www.olfactorian.com/material/methyl-ionone-gamma/
https://engineering.purdue.edu/~aerg/research/SOP%2015%20Odor%20Measurement%20by%20Olfactometry.pdf
https://doi.org/10.1111/j.1541-4337.2007.00028.x
https://blog.natacgroup.com/en/how-to-validate-flavorings-aroma-testing-and-sensory-evaluation/
https://www.researchgate.net/figure/Cartridge-and-Olfactometer-Setup-A-Preparation-of-odor-cartridges-From-left-to_fig1_323456789
https://en.wikipedia.org/wiki/%CE%91-Isomethyl_ionone
http://www.leffingwell.com/chirality/methylionone_alpha_n.htm
http://www.thegoodscentscompany.com/data/rw1008892.html
http://www.thegoodscentscompany.com/data/rw1008882.html
http://www.bojensen.net/EssentialOilsEng/EssentialOils.htm/smell.htm
https://doi.org/10.1101/2022.08.02.502528
https://edepot.wur.nl/34419
https://www.act-labs.com/flavor-profiling-analysis-a-laboratory-guide-to-principles-and-methods/
https://agritrop.cirad.fr/598218/1/ID598218.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Johnson, B. N., Schoonover, B., & Wilson, D. A. (2019). Novel Olfactometer for Efficient and
Flexible Odorant Delivery. Chemical Senses, 44(4), 217-225. [Link]

bioRxiv. (2025, September 11). A low-cost and open-source olfactometer to precisely deliver
single odours and odour mixtures. Retrieved from [Link]

DLG.org. (n.d.). Panel training on odour and aroma perception for sensory analysis.
Retrieved from [Link]

ResearchGate. (n.d.). Fragrance material review on alpha-iso-methylionone. Retrieved from
[Link]

Burseg, K., & de Jong, C. (2009). Application of the Olfactoscan method to study the ability
of saturated aldehydes in masking the odor of methional. Journal of Agricultural and Food
Chemistry, 57(19), 9086—9090. [Link]

ResearchGate. (n.d.). (PDF) Odorant—Receptor Interactions and Odor Percept: A Chemical
Perspective. Retrieved from [Link]

MDPI. (2013, December 5). Gas Chromatography Analysis with Olfactometric Detection
(GC-0) as a Useful Methodology for Chemical Characterization of Odorous Compounds.
Retrieved from [Link]

Fukutani, Y., Abe, M., & Touhara, K. (2023). Antagonistic interactions between odorants alter
human odor perception. iScience, 26(4), 106363. [Link]

PubMed. (n.d.). Fragrance material review on alpha-iso-methylionone. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). Harnessing Odorant Receptor
Activation to Suppress Real Malodor. Retrieved from [Link]

Syneco Systems. (n.d.). Persnickety® Chemicals - Odor Perception. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://doi.org/10.1093/chemse/bjz011
https://www.biorxiv.org/content/10.1101/2025.09.10.557161v1
https://www.dlg.org/en/food/expert-knowledge/sensory-analysis/panel-training-on-odour-and-aroma-perception-for-sensory-analysis
https://www.researchgate.net/publication/232238479_Fragrance_material_review_on_alpha-iso-methylionone
https://doi.org/10.1021/jf9016866
https://www.researchgate.net/publication/280916467_Odorant-Receptor_Interactions_and_Odor_Percept_A_Chemical_Perspective
https://www.mdpi.com/1420-3049/18/12/14649
https://doi.org/10.1016/j.isci.2023.106363
https://pubmed.ncbi.nlm.nih.gov/17368677/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8833912/
https://www.synecosystems.com/odor-perception
https://www.benchchem.com/product/b149226?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

1. nbinno.com [nbinno.com]

2. Methyl lonone Gamma A (1335-46-2): Violet-Orris Profile — Synthetic Fragrance —
Scentspiracy [scentspiracy.com]

3. olfactorian.com [olfactorian.com]

4. nbinno.com [nbinno.com]

5. chemimpex.com [chemimpex.com]

6. a-Isomethyl ionone - Wikipedia [en.wikipedia.org]

7. fNIRS neuroimaging in olfactory research: A systematic literature review - ProQuest
[proquest.com]

8. METHYLIONONE CAS#: 1335-46-2 [m.chemicalbook.com]

9. Methylionone | C14H220 | CID 5371084 - PubChem [pubchem.ncbi.nlm.nih.gov]
10. Page loading... [wap.guidechem.com]

11. CAS 1335-46-2: Methylionone | CymitQuimica [cymitquimica.com]

12. agritrop.cirad.fr [agritrop.cirad.fr]

13. dlg.org [dlg.org]

14. How to validate flavorings: aroma testing and sensory evaluation
[mbrfingredients.com.br]

15. researchgate.net [researchgate.net]

16. academic.oup.com [academic.oup.com]

17. journals.physiology.org [journals.physiology.org]

18. massivebio.com [massivebio.com]

19. Olfactory System — Introduction to Neurobiology [opentext.uoregon.edu]

20. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf
[ncbi.nim.nih.gov]

21. The sense of smell, its signalling pathways, and the dichotomy of cilia and microvilli in
olfactory sensory cells - PMC [pmc.ncbi.nim.nih.gov]

22. academic.oup.com [academic.oup.com]

23. biorxiv.org [biorxiv.org]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.nbinno.com/article/fragrance/the-scent-of-success-sourcing-methylionone-for-premium-fragrances-vj
https://www.scentspiracy.com/fragrance-ingredients/p/methyliononegamma-basf-9cy8e
https://www.scentspiracy.com/fragrance-ingredients/p/methyliononegamma-basf-9cy8e
https://olfactorian.com/materials/alpha-isomethyl-ionone
https://www.nbinno.com/article/aromatherapy/methyl-ionone-flavors-food-enhancing-taste-experiences-aromatic-compound-rb
https://www.chemimpex.com/products/39270
https://en.wikipedia.org/wiki/%CE%91-Isomethyl_ionone
https://www.proquest.com/openview/006a6b8f8463e6ba980f75452437591b/1?pq-origsite=gscholar&cbl=2046456
https://www.proquest.com/openview/006a6b8f8463e6ba980f75452437591b/1?pq-origsite=gscholar&cbl=2046456
https://m.chemicalbook.com/ProductChemicalPropertiesCB7126334_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/methylionone
https://wap.guidechem.com/encyclopedia/methylionone-dic329886.html
https://cymitquimica.com/cas/1335-46-2/
https://agritrop.cirad.fr/599016/1/RTBfoods%20Sensory%20Analysis%20Manual_2018.pdf
https://www.dlg.org/fileadmin/downloads/Expertenwissen/lebensmittelsensorik/e_2017_1_Expertenwissen_Geruchsschulung.pdf
https://www.mbrfingredients.com.br/en/blog/posts/how-to-test-the-sensory-efficiency-of-aromas/
https://www.mbrfingredients.com.br/en/blog/posts/how-to-test-the-sensory-efficiency-of-aromas/
https://www.researchgate.net/figure/Analysis-of-sensory-evaluation-and-volatile-compounds-Sensory-evaluation-radar-chart_fig3_398552023
https://academic.oup.com/chemse/article/30/suppl_1/i222/270334
https://journals.physiology.org/doi/10.1152/jn.2000.84.3.1656
https://massivebio.com/olfactory-transduction-bio/
https://opentext.uoregon.edu/neurobiology/chapter/olfactory-system/
https://www.ncbi.nlm.nih.gov/books/NBK11039/
https://www.ncbi.nlm.nih.gov/books/NBK11039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1995455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1995455/
https://academic.oup.com/chemse/article/44/3/173/5292343
https://www.biorxiv.org/content/10.1101/2025.09.11.675563v1.full-text
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 24. A comparative neuroimaging perspective of olfaction and higher-order olfactory
processing: on health and disease - PMC [pmc.ncbi.nlm.nih.gov]

o 25. sfera.unife.it [sfera.unife.it]

e To cite this document: BenchChem. [Application Notes and Protocols: Methylionone in
Sensory Science Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149226/docs#application-notes-and-protocols-
methylionone-in-sensory-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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